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TW-37 Solubility and Storage Summary

The table below consolidates key physical property data for TW-37 from multiple supplier sources.

Property Specification
Source /
Context

Molecular Weight 573.70 g/mol [1] [2] [3]

Molecular
Formula

C₃₃H₃₅NO₆S [1] [3] [4]

CAS Registry
Number

877877-35-5 [1] [3] [4]

Solubility in
DMSO

≥ 100 mg/mL (≥ 174.31 mM) [1]; 100 mM [5]; 25 mM [4] [1] [4] [5]

Solubility in
Ethanol

5 mM [5]

Solubility in
Water

< 1 mg/mL (Practically insoluble) [5]
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Property Specification
Source /
Context

Long-Term
Storage

-20°C (Solid form) [3] [4] [5]

Solution Stability Aqueous solutions are not stable for long-term storage; avoid

repeated freeze-thaw cycles.

[1] [5]

Purity Typically ≥97% to >98% [3] [4]

Experimental Protocols and Biological Activity

In Vitro Reconstitution and Cell Culture

For in vitro assays, TW-37 is typically dissolved in DMSO to create a high-concentration stock solution

(e.g., 10-100 mM), which is then diluted into aqueous buffers or culture media. The final DMSO

concentration in cell cultures should be kept low (often below 0.1%) to avoid solvent toxicity [1].

One common cell assay protocol using TW-37 is outlined below:
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In this Sulforhodamine B (SRB) cytotoxicity assay, Human Dermal Microvascular Endothelial Cells

(HDMECs) are seeded, treated with TW-37 for 96 hours, and then assessed for cell growth inhibition [1] [2].

Mechanism of Action and Key Findings

TW-37 is a potent small-molecule inhibitor that binds to the BH3-binding groove of anti-apoptotic Bcl-2

family proteins [1] [2] [5]. The following diagram illustrates its mechanism and downstream effects.
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Key experimental findings include:

Anti-proliferative & Pro-apoptotic Effects: TW-37 shows significant activity in chemo-resistant

lymphoma cell lines and primary patient-derived lymphoma cells, while sparing normal peripheral
blood lymphocytes [2].

Anti-angiogenic Effects: At sub-apoptotic concentrations (0.005-0.05 μM), TW-37 inhibits
endothelial cell migration, capillary sprouting, and expression of angiogenic chemokines like CXCL1

and CXCL8 [1].
Cell Cycle Arrest: The compound induces S-phase arrest in pancreatic cancer cell lines, regulating

key cell cycle genes like p27, E2F-1, cdc25A, and cyclins D1 and E [5].

Troubleshooting Common Experimental Issues

Problem 1: Precipitation in Aqueous Buffers

Cause: TW-37 has very low solubility in water. Precipitation can occur when adding a DMSO stock
solution to an aqueous buffer if the final concentration is too high.

Solution:
Ensure the DMSO stock solution is fresh and properly mixed.

When diluting, add the DMSO stock drop-wise to the vigorously stirred buffer or culture
medium.

Do not exceed the compound's solubility limit in your final assay medium. The maximum
soluble concentration in aqueous solutions should be considered well below 1 mg/mL [5].

Problem 2: Lack of Expected Biological Effect

Cause: The compound may have degraded due to improper storage or handling, or the selected cell

line may be inherently less sensitive.
Solution:

Verify the storage conditions: the solid compound should be kept at -20°C, and stock solutions
in DMSO are best used fresh. Avoid storing aqueous solutions for more than one day [1] [5].
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Include a positive control in your experiment, such as a cell line with known sensitivity to Bcl-2

inhibition (e.g., certain lymphoma or pancreatic cancer lines) [2].
Confirm the working concentration by consulting published IC₅₀ values for your specific cell

type, which can range from low nanomolar to micromolar levels [2].

Problem 3: High Solvent Background in Assays

Cause: High concentrations of DMSO can be toxic to cells and interfere with some assay readouts.
Solution:

Keep the final DMSO concentration consistent across all treatment groups and as low as
possible (typically ≤0.1%).

Include a vehicle control containing the same concentration of DMSO used in your treatments.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548192?utm_src=pdf-bulk
https://www.smolecule.com/products/s548192?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

